Cas no 2551116-01-7 (7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one)

7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one is a spirocyclic compound featuring a fused azetidine-benzoxazine scaffold with a chloro substituent. Its unique structure imparts rigidity and conformational constraint, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the azetidine ring enhances metabolic stability, while the benzoxazine moiety offers potential for diverse functionalization. This compound is particularly useful in the synthesis of biologically active molecules, including enzyme inhibitors and receptor modulators. Its well-defined stereochemistry and high purity make it suitable for rigorous research applications. The chloro group further provides a handle for selective derivatization, enabling tailored modifications for targeted studies.

7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one structure

2551116-01-7 structure

Product Name:7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one

CAS No:2551116-01-7

MF:C₁₀H₉ClN₂O₂

MW:224.643661260605

CID:5876441

PubChem ID:155822987

Update Time:2025-10-29

7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one Chemical and Physical Properties

Names and Identifiers

- EN300-7432672
- 7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one
- 2551116-01-7
- 7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one
- Inchi： 1S/C10H9ClN2O2/c11-6-1-2-7-8(3-6)13-9(14)15-10(7)4-12-5-10/h1-3,12H,4-5H2,(H,13,14)
- InChI Key： USCGSSBKGOZQMC-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NC(=O)OC12CNC1

Computed Properties

Exact Mass: 224.0352552g/mol
Monoisotopic Mass: 224.0352552g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 50.4Å²

7'-Chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7432672-0.05g	7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one	2551116-01-7	95%	0.05g	$1056.0	2024-05-24
Enamine	EN300-7432672-0.1g	7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one	2551116-01-7	95%	0.1g	$1106.0	2024-05-24
Enamine	EN300-7432672-0.25g	7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one	2551116-01-7	95%	0.25g	$1156.0	2024-05-24
Enamine	EN300-7432672-0.5g	7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one	2551116-01-7	95%	0.5g	$1207.0	2024-05-24
Enamine	EN300-7432672-1.0g	7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one	2551116-01-7	95%	1.0g	$1256.0	2024-05-24
Enamine	EN300-7432672-2.5g	7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one	2551116-01-7	95%	2.5g	$2464.0	2024-05-24
Enamine	EN300-7432672-5.0g	7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one	2551116-01-7	95%	5.0g	$3645.0	2024-05-24
Enamine	EN300-7432672-10.0g	7'-chloro-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-2'-one	2551116-01-7	95%	10.0g	$5405.0	2024-05-24